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Compound of Interest

Compound Name: Methoxyfenozide-d9

Cat. No.: B12392681 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Methoxyfenozide-d9, a deuterated isotopologue of the insecticide

Methoxyfenozide. The following procedures are intended for researchers, scientists, and drug

development professionals to ensure safe handling and disposal in a laboratory setting,

minimizing environmental impact and maintaining regulatory compliance.

Methoxyfenozide-d9, like its parent compound, is classified as an insecticide and requires

careful management as chemical waste. It is recognized as being toxic to aquatic life with long-

lasting effects.[1] Therefore, it is imperative that this compound and its containers are disposed

of responsibly. Do not allow it to enter sewers, groundwater, or any body of water.[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Methoxyfenozide is provided below.

While this data is for the non-deuterated form, it serves as a crucial reference for handling and

disposal of the deuterated analogue.
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Property Value

Molecular Formula C₂₂H₂₈N₂O₃

Molecular Weight 368.47 g/mol

Appearance White powder

Melting Point 204-205 °C

Water Solubility 3.3 mg/L

Stability Stable to hydrolysis at pH 5, 7, and 9

Source: PubChem, Food and Agriculture Organization of the United Nations

Standard Disposal Procedure
The primary and recommended method for the disposal of Methoxyfenozide-d9 and its

containers is through a licensed hazardous waste disposal company. For unused or unwanted

material, it should be treated as hazardous chemical waste.

Step-by-Step Guidance:

Waste Identification and Segregation:

Methoxyfenozide-d9 waste should be segregated from other laboratory waste streams.

This includes neat compound, contaminated personal protective equipment (PPE), and

any materials used for spill cleanup.

Container Management:

Use a dedicated, properly labeled, and sealed container for Methoxyfenozide-d9 waste.

The container should be in good condition and compatible with the chemical.

The label should clearly indicate "Hazardous Waste" and "Methoxyfenozide-d9".

Storage:
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Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Storage areas should have secondary containment to mitigate spills.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal by a certified hazardous waste contractor.

Provide the EHS department with a completed hazardous waste manifest, detailing the

contents of the waste container.

Empty Container Disposal:

Empty containers that held Methoxyfenozide-d9 must also be disposed of as hazardous

waste, unless they have been triple-rinsed.

The rinsate from the triple-rinse procedure must be collected and treated as hazardous

waste.

Experimental Protocol for Chemical Degradation
(Representative)
While incineration by a licensed facility is the preferred method of disposal, the following is a

representative experimental protocol for the chemical degradation of Methoxyfenozide-d9 in a

laboratory setting using a photo-Fenton advanced oxidation process. This protocol is provided

for informational purposes and must be fully validated and adapted for specific laboratory

conditions and safety protocols.

Objective: To degrade Methoxyfenozide-d9 in an aqueous solution using a photo-Fenton

process.

Materials:

Methoxyfenozide-d9 solution
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Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

Hydrogen peroxide (H₂O₂, 30%)

Sulfuric acid (H₂SO₄)

Sodium hydroxide (NaOH)

UV lamp

Glass reactor vessel

Magnetic stirrer and stir bar

pH meter

Procedure:

Preparation of Reagents:

Prepare a stock solution of the Methoxyfenozide-d9 waste to be treated.

Prepare a ferrous sulfate solution (e.g., to achieve a final concentration of 7.5 mg/L Fe²⁺).

Experimental Setup:

Place the Methoxyfenozide-d9 solution in the glass reactor vessel with a magnetic stir

bar.

Position the UV lamp to irradiate the solution.

Begin stirring the solution.

pH Adjustment:

Adjust the pH of the solution to approximately 3.5 using sulfuric acid.

Initiation of Photo-Fenton Reaction:
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Add the ferrous sulfate solution to the reactor.

Carefully add the stoichiometric amount of hydrogen peroxide.

Turn on the UV lamp to initiate the photo-Fenton reaction.

Reaction Monitoring:

Allow the reaction to proceed for a predetermined amount of time (e.g., 180 minutes), with

continuous stirring and UV irradiation.

Monitor the degradation of Methoxyfenozide-d9 using an appropriate analytical method

(e.g., HPLC, LC-MS).

Neutralization and Disposal:

Once the degradation is complete, turn off the UV lamp.

Neutralize the solution to a pH of approximately 7.0 with sodium hydroxide.

Dispose of the treated solution in accordance with local regulations for non-hazardous

aqueous waste, pending confirmation of complete degradation.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Methoxyfenozide-d9.
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Start: Methoxyfenozide-d9 Waste Generated

Is the material unused or unwanted?

Treat as Hazardous Chemical Waste

Yes

Is it an empty container?

No

Store in a labeled, sealed container in a designated area

Triple-rinse container

Yes

Dispose of unrinsed container as hazardous waste

No

Is it contaminated labware or PPE?

No

Collect rinsate as hazardous waste

Dispose of rinsed container as non-hazardous waste (check local regulations)

End: Proper Disposal

Segregate as solid hazardous waste

Yes

No

Contact EHS for pickup by a licensed contractor

Click to download full resolution via product page

Caption: Decision workflow for Methoxyfenozide-d9 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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